![molecular formula C12H13F2NO4S B2802108 1-[(2,5-Difluorophenyl)sulfonyl]piperidine-4-carboxylic acid CAS No. 847759-02-8](/img/structure/B2802108.png)
1-[(2,5-Difluorophenyl)sulfonyl]piperidine-4-carboxylic acid
Description
1-[(2,5-Difluorophenyl)sulfonyl]piperidine-4-carboxylic acid is a chemical compound with the molecular formula C12H13F2NO4S and a molecular weight of 305.3 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a sulfonyl group bonded to a 2,5-difluorophenyl group and a carboxylic acid group .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-[(2,5-Difluorophenyl)sulfonyl]piperidine-4-carboxylic acid are not detailed in the sources I found. It is known that it has a molecular weight of 305.3 and a molecular formula of C12H13F2NO4S .Scientific Research Applications
Synthesis and Structure-Activity Relationships
A significant body of research has been dedicated to the synthesis and structure-activity relationships of derivatives of 1-[(2,5-Difluorophenyl)sulfonyl]piperidine-4-carboxylic acid. Venkatesan et al. (2004) reported the synthesis of sulfonyl derivatives with selective tumor necrosis factor-α (TACE) and matrix metalloproteinase (MMP) inhibitor activities. These compounds demonstrated enhanced cellular activity, indicating their potential in cancer therapy and inflammation management (Venkatesan et al., 2004).
Antimicrobial Activity
Research has also highlighted the antimicrobial properties of these derivatives. A study by Miyamoto et al. (1987) synthesized derivatives having a sulfinyl or sulfonyl group at C-7, showing potent antibacterial activities, suggesting their usefulness as antibacterial agents (Miyamoto et al., 1987).
Antioxidant and Anticholinesterase Activities
Karaman et al. (2016) synthesized sulfonyl hydrazone compounds with piperidine derivatives, evaluated for antioxidant capacity and anticholinesterase activity. Notably, some compounds showed higher activity than standard antioxidants, indicating their potential in treating oxidative stress-related diseases (Karaman et al., 2016).
Anticancer Agents
A series of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents by Rehman et al. (2018). Some compounds exhibited strong anticancer activities, showcasing their potential as novel therapeutic agents against cancer (Rehman et al., 2018).
properties
IUPAC Name |
1-(2,5-difluorophenyl)sulfonylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO4S/c13-9-1-2-10(14)11(7-9)20(18,19)15-5-3-8(4-6-15)12(16)17/h1-2,7-8H,3-6H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPMKKDOZHAINKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)S(=O)(=O)C2=C(C=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,5-Difluorophenyl)sulfonyl]piperidine-4-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-cyano-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide](/img/structure/B2802025.png)
![2-[3-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1H-1,2,4-triazol-5-yl]-3-(2,4-dichlorophenyl)acrylonitrile](/img/structure/B2802027.png)
![N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide](/img/structure/B2802032.png)
![4-{1-[2-(dimethylamino)ethyl]-1H-indol-3-yl}butanoic acid](/img/structure/B2802035.png)
![3-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]oxetane-3-carboxylic acid](/img/structure/B2802039.png)
![2-Chloro-N-[2-(2,6-dimethylmorpholin-4-YL)-2-methylpropyl]pyridine-4-carboxamide](/img/structure/B2802044.png)
![N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide](/img/structure/B2802048.png)